Cas no 1022320-88-2 ((5-methoxy-2-methylphenyl)thiourea)
(5-Methoxy-2-methylphenyl)thiourea is a thiourea derivative characterized by the presence of a methoxy group at the 5-position and a methyl group at the 2-position of the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The thiourea moiety enables participation in hydrogen bonding and coordination chemistry, while the substituted aromatic ring enhances stability and modulates electronic properties. Its structural features make it suitable for applications in ligand design, heterocycle synthesis, and medicinal chemistry studies. The compound exhibits good solubility in common organic solvents, facilitating its use in further functionalization reactions under controlled conditions.
1022320-88-2 structure
Product Name:(5-methoxy-2-methylphenyl)thiourea
CAS No:1022320-88-2
MF:C9H12N2OS
MW:196.269380569458
MDL:MFCD09025706
CID:3163014
PubChem ID:3607236
Update Time:2025-06-06
(5-methoxy-2-methylphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-methoxy-2-methylphenyl)thiourea
- (5-Methoxy-2-methyl-phenyl)-thiourea
- (5-methoxy-2-methylphenyl)thiourea
- BQMXLLVSWQWRLZ-UHFFFAOYSA-N
- 5-METHOXY-2-METHYLPHENYLTHIOUREA
- 860-110-7
- G48838
- 1022320-88-2
- AKOS006343548
- SCHEMBL8295760
- EN300-23320545
- CS-0241477
- NJB78090
-
- MDL: MFCD09025706
- Inchi: 1S/C9H12N2OS/c1-6-3-4-7(12-2)5-8(6)11-9(10)13/h3-5H,1-2H3,(H3,10,11,13)
- InChI Key: BQMXLLVSWQWRLZ-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C=C(C=CC=1C)OC
Computed Properties
- Exact Mass: 196.06703418Da
- Monoisotopic Mass: 196.06703418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 79.4Ų
Experimental Properties
- Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (4.7 g/l) (25 º C),
(5-methoxy-2-methylphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23320545-0.05g |
(5-methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 95% | 0.05g |
$101.0 | 2024-06-19 | |
| Enamine | EN300-23320545-0.1g |
(5-methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 95% | 0.1g |
$152.0 | 2024-06-19 | |
| Enamine | EN300-23320545-0.25g |
(5-methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 95% | 0.25g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-23320545-0.5g |
(5-methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 95% | 0.5g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-23320545-1.0g |
(5-methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 95% | 1.0g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-23320545-2.5g |
(5-methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 95% | 2.5g |
$1034.0 | 2024-06-19 | |
| Enamine | EN300-23320545-5.0g |
(5-methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 95% | 5.0g |
$1530.0 | 2024-06-19 | |
| Enamine | EN300-23320545-10.0g |
(5-methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 95% | 10.0g |
$2269.0 | 2024-06-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312147-50mg |
(5-Methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 98% | 50mg |
¥2539 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312147-100mg |
(5-Methoxy-2-methylphenyl)thiourea |
1022320-88-2 | 98% | 100mg |
¥3830 | 2023-04-17 |
(5-methoxy-2-methylphenyl)thiourea Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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